Cas no 2228390-82-5 ({1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol)

• Product Name: {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol
• CAS No: 2228390-82-5
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6428476
• PubChem ID: 165780186
• Update Time: 2025-11-04

{1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol
• 2228390-82-5
• EN300-1754645
• {1-[2-(dimethylamino)-1,3-thiazol-5-yl]cyclobutyl}methanol

• Inchi： 1S/C10H16N2OS/c1-12(2)9-11-6-8(14-9)10(7-13)4-3-5-10/h6,13H,3-5,7H2,1-2H3
• InChI Key： BSPZRQVUEOMPGI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Additional information on {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol

Comprehensive Overview of {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol (CAS No. 2228390-82-5)

The compound {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol (CAS No. 2228390-82-5) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive thiazole and cyclobutyl moieties, combined with a methanol functional group, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged in the development of novel therapeutics targeting neurological disorders and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol has surged, driven by their versatility in drug design. The thiazole ring, a common feature in many FDA-approved drugs, is known for its pharmacophoric properties, including antimicrobial and anticancer activities. Meanwhile, the cyclobutyl group adds rigidity to the molecule, potentially enhancing its binding affinity to biological targets. This combination of features positions CAS No. 2228390-82-5 as a compound of high interest in high-throughput screening campaigns.

One of the most frequently searched questions about this compound revolves around its synthetic route. Chemists are exploring efficient methods to synthesize {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol, with a focus on green chemistry principles to minimize environmental impact. Additionally, its solubility and stability under physiological conditions are critical factors being investigated, as these properties directly influence its bioavailability and therapeutic efficacy.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 2228390-82-5. Machine learning models are being trained to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, accelerating the identification of potential clinical applications. This aligns with the growing trend of computational chemistry, where in silico tools are used to optimize molecular structures before lab synthesis.

Another hot topic is the compound's potential role in addressing antibiotic resistance. Given the thiazole ring's historical significance in antimicrobial agents, researchers are evaluating whether {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol could serve as a lead compound for next-generation antibiotics. Its mechanism of action, particularly its interaction with bacterial enzymes, is a key area of study.

From a commercial perspective, the supply chain for CAS No. 2228390-82-5 is being closely monitored. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its patent landscape is also under scrutiny, as intellectual property rights could play a pivotal role in its future development.

In summary, {1-2-(dimethylamino)-1,3-thiazol-5-ylcyclobutyl}methanol (CAS No. 2228390-82-5) represents a fascinating intersection of structural complexity and therapeutic potential. As research progresses, its applications in precision medicine and biotechnology are expected to expand, making it a compound worth watching in the coming years.